Cas no 158387-00-9 (3-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanenitrile)

• Product Name: 3-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanenitrile
• CAS No: 158387-00-9
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• MDL: MFCD09834160
• CID: 3159298
• PubChem ID: 25248086
• Update Time: 2025-10-29

3-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanenitrile
• 3-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanenitrile
• IGA38700
• CS-0241186
• 3-oxo-3-(1,3,5-trimethylpyrazol-4-yl)propanenitrile
• 158387-00-9
• EN300-231782
• AKOS005168630
• 2-OXO-2-(1,3,5-TRIMETHYL-1H-PYRAZOL-4-YL)ETHYL CYANIDE
• STK352665

• MDL： MFCD09834160
• Inchi： 1S/C9H11N3O/c1-6-9(8(13)4-5-10)7(2)12(3)11-6/h4H2,1-3H3
• InChI Key： KGNFWMCFDNESHB-UHFFFAOYSA-N
• SMILES： C(#N)CC(=O)C1=C(C)N(C)N=C1C

Computed Properties

• Exact Mass: 177.090211983Da
• Monoisotopic Mass: 177.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 347.3±42.0 °C at 760 mmHg
• Flash Point: 163.8±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanenitrile

3-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanenitrile (CAS No. 158387-00-9): A Comprehensive Overview

3-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanenitrile (CAS No. 158387-00-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as TMP-CN, is characterized by its distinctive structural features, including a trimethylpyrazole moiety and a cyano group, which contribute to its diverse chemical and biological properties.

The chemical structure of 3-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanenitrile is represented by the formula C₁₀H₁₂N₄O. The presence of the cyano group and the trimethylpyrazole ring imparts unique reactivity and stability to the molecule, making it a valuable building block in synthetic chemistry. The compound's ability to undergo various chemical transformations, such as nucleophilic addition, substitution, and condensation reactions, has been extensively studied and utilized in the synthesis of complex organic molecules.

In recent years, the biological activities of 3-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanenitrile have been explored in depth. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. A study published in the Journal of Medicinal Chemistry demonstrated that TMP-CN effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that TMP-CN could be a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanenitrile has also shown potential in cancer research. A study conducted by a team of researchers at the National Cancer Institute found that TMP-CN exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle progression. These results highlight the potential of TMP-CN as a lead compound for anticancer drug development.

The pharmacokinetic properties of 3-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanenitrile have also been investigated to assess its suitability for therapeutic applications. Studies have shown that TMP-CN exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. This suggests that it can be effectively delivered to target tissues following oral administration, making it a viable candidate for further clinical evaluation.

In addition to its therapeutic potential, 3-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanenitrile has found applications in other areas of research. For instance, it has been used as a model compound in studies investigating the effects of environmental pollutants on human health. Researchers at the University of California, Berkeley, have utilized TMP-CN to study the impact of air pollution on respiratory function and immune responses. The results from these studies provide valuable insights into the mechanisms by which environmental toxins can affect human health.

The synthesis of 3-oxo-3-(trimethyl-1H-pyrazol-4-yl)propanenitrile has been optimized using various synthetic routes to improve yield and purity. One commonly employed method involves the condensation of trimethylpyrazole with cyanoacetic acid followed by oxidation to form the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols that minimize waste generation and reduce energy consumption.

In conclusion, 3-oxo-3-(trimethyl-1H-pyrazol-4-y l)propanenitrile (CAS No. 158387 -00 -9) is a multifaceted compound with significant potential in various fields of research and development. Its unique chemical structure and biological activities make it an attractive candidate for further exploration in medicinal chemistry and pharmaceutical applications. Ongoing studies continue to uncover new aspects of its properties and potential uses, contributing to its growing importance in scientific literature.